Cas no 2680730-33-8 (benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate)
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680730-33-8
- EN300-28283924
- benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate
-
- Inchi: 1S/C15H15NO4/c17-9-12-6-7-13(14(18)8-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-8,17-18H,9-10H2,(H,16,19)
- InChI Key: ADFCLNLRSNMEJP-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(CO)=CC=1O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 273.10010796g/mol
- Monoisotopic Mass: 273.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.8Ų
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28283924-0.05g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28283924-0.1g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28283924-0.25g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28283924-0.5g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28283924-1.0g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28283924-2.5g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28283924-5.0g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28283924-10.0g |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate |
2680730-33-8 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 |
benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate
Introduction to Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate (CAS No. 2680730-33-8)
Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate, with the CAS number 2680730-33-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its benzyl and N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate functional groups, has garnered attention due to its potential applications in drug development and molecular research.
The structural framework of Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate consists of a benzyl moiety attached to a carbamate group, which is further linked to a phenolic ring substituted with a hydroxymethyl group. This unique arrangement of functional groups makes it a versatile molecule for various chemical modifications and biological interactions. The presence of both hydroxyl and hydroxymethyl groups enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.
In recent years, there has been growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their broad spectrum of biological activities, including antifungal, anti-inflammatory, and analgesic properties. The compound Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate has been investigated for its possible role in modulating biological pathways associated with these activities.
One of the most compelling aspects of Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate is its potential as a scaffold for drug design. The benzyl group provides a stable aromatic core, while the carbamate and hydroxymethyl functionalities offer multiple sites for chemical modification. This flexibility allows researchers to tailor the compound's properties to target specific biological pathways or enhance its pharmacokinetic profile.
Recent studies have explored the pharmacological properties of related carbamate compounds, highlighting their efficacy in treating various diseases. For instance, derivatives of carbamates have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The compound Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate is being studied to determine if it can replicate these effects while offering additional benefits such as improved solubility or reduced toxicity.
The synthesis of Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group typically involves the reaction of a carboxylic acid derivative with an amine, followed by functional group transformations to introduce the hydroxymethyl and benzyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.
In addition to its synthetic significance, Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate has potential applications in materials science and industrial chemistry. Its unique structure makes it a candidate for developing novel polymers or coatings with enhanced durability and functionality. The hydroxymethyl group, in particular, can participate in hydrogen bonding networks, leading to materials with improved mechanical properties.
The biological activity of Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate is being evaluated through both in vitro and in vivo studies. In vitro assays are used to assess its interaction with target enzymes and receptors, while animal models provide insights into its pharmacokinetic behavior and therapeutic effects. These studies aim to establish whether the compound can be developed into a lead candidate for further drug development.
One area of particular interest is the potential use of Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate in addressing neurological disorders. Preliminary research suggests that carbamate compounds may interact with neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. Further investigation is needed to determine if this compound can modulate these systems effectively without causing adverse side effects.
The environmental impact of synthesizing and using Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate is also being considered. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Additionally, efforts are underway to assess the biodegradability and ecological safety of the compound to ensure its responsible use in industrial applications.
In conclusion, Benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate (CAS No. 2680730-33-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As further studies continue to uncover its properties and applications, this compound is poised to play an important role in future scientific advancements.
2680730-33-8 (benzyl N-[2-hydroxy-4-(hydroxymethyl)phenyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)